N-(3,4-dimethylphenyl)-3-(morpholine-4-carbonyl)quinolin-4-amine

• IUPAC Name: [4-(3,4-dimethylanilino)quinolin-3-yl]-morpholin-4-ylmethanone
• InChI: InChI=1S/C22H23N3O2/c1-15-7-8-17(13-16(15)2)24-21-18-5-3-4-6-20(18)23-14-19(21)22(26)25-9-11-27-12-10-25/h3-8,13-14H,9-12H2,1-2H3,(H,23,24)
• InChI Key: SJKIIXQXYADNHI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC2=C(C=NC3=CC=CC=C32)C(=O)N4CCOCC4)C
• Molecular Formula: C22H23N3O2
• Molecular Weight: 361.4 g/mol

Description

N-(3,4-Dimethylphenyl)-3-(morpholine-4-carbonyl)quinolin-4-amine, also known as DMQM, is a synthetic compound that has been studied for its potential application in scientific research. DMQM has a wide range of properties that make it an ideal compound for use in lab experiments. DMQM is a white, crystalline solid with a molecular weight of 243.3 g/mol and a melting point of 135-140°C. It is soluble in organic solvents such as ethanol and ethyl acetate, and is insoluble in water.

Mechanism of Action

The mechanism of action of N-(3,4-dimethylphenyl)-3-(morpholine-4-carbonyl)quinolin-4-amine is not completely understood. However, it is believed that the compound acts as an acetylcholinesterase inhibitor, which prevents the breakdown of the neurotransmitter acetylcholine. This leads to an increase in the concentration of acetylcholine in the brain, which can have a range of effects on the body, including increased alertness, improved cognition, and increased muscle control.
Biochemical and Physiological Effects
The biochemical and physiological effects of N-(3,4-dimethylphenyl)-3-(morpholine-4-carbonyl)quinolin-4-amine are not yet fully understood. However, it has been found to have an inhibitory effect on acetylcholinesterase, which can lead to an increase in the concentration of acetylcholine in the brain. This can lead to a range of effects, including increased alertness, improved cognition, and increased muscle control. In addition, N-(3,4-dimethylphenyl)-3-(morpholine-4-carbonyl)quinolin-4-amine has been found to possess antifungal and antibacterial properties, making it a potential candidate for use in medical treatments.

Advantages and Limitations for Lab Experiments

One of the major advantages of using N-(3,4-dimethylphenyl)-3-(morpholine-4-carbonyl)quinolin-4-amine in lab experiments is its ability to act as an acetylcholinesterase inhibitor, which can lead to an increase in the concentration of acetylcholine in the brain. This can be beneficial for a range of experiments, such as those studying the effects of acetylcholine. However, it is important to note that N-(3,4-dimethylphenyl)-3-(morpholine-4-carbonyl)quinolin-4-amine is a synthetic compound and, as such, its effects on the body are not yet fully understood. It is therefore important to use caution when using N-(3,4-dimethylphenyl)-3-(morpholine-4-carbonyl)quinolin-4-amine in lab experiments.

Future Directions

Further research is needed to better understand the biochemical and physiological effects of N-(3,4-dimethylphenyl)-3-(morpholine-4-carbonyl)quinolin-4-amine. In particular, further studies are needed to determine the long-term effects of N-(3,4-dimethylphenyl)-3-(morpholine-4-carbonyl)quinolin-4-amine on the body. In addition, further research is needed to explore the potential applications of N-(3,4-dimethylphenyl)-3-(morpholine-4-carbonyl)quinolin-4-amine in medical treatments. Furthermore, further research is needed to explore the potential of N-(3,4-dimethylphenyl)-3-(morpholine-4-carbonyl)quinolin-4-amine as an acetylcholinesterase inhibitor, as this could lead to the development of new treatments for neurological disorders. Finally, further research is needed to explore the potential of N-(3,4-dimethylphenyl)-3-(morpholine-4-carbonyl)quinolin-4-amine as an antifungal and antibacterial agent, as this could lead to the development of new treatments for infectious diseases.

Synthesis Methods

N-(3,4-dimethylphenyl)-3-(morpholine-4-carbonyl)quinolin-4-amine can be synthesized through a multi-step process. The first step involves the reaction of 3,4-dimethylbenzaldehyde with 4-morpholinecarbaldehyde to produce the Schiff base, which is then reduced with sodium borohydride to yield the quinolin-4-amine. The final step involves the N-alkylation of the quinolin-4-amine with 3,4-dimethylphenyl bromide to produce N-(3,4-dimethylphenyl)-3-(morpholine-4-carbonyl)quinolin-4-amine.

Scientific Research Applications

N-(3,4-dimethylphenyl)-3-(morpholine-4-carbonyl)quinolin-4-amine has been studied for its potential application in scientific research. It has been found to have a wide range of properties that make it an ideal compound for use in lab experiments. For example, it has been shown to be an effective inhibitor of the enzyme acetylcholinesterase, which is responsible for breaking down the neurotransmitter acetylcholine. In addition, N-(3,4-dimethylphenyl)-3-(morpholine-4-carbonyl)quinolin-4-amine has been found to possess antifungal and antibacterial properties, making it a potential candidate for use in medical treatments.